Cas no 84-44-6 (9,10-Anthracenedione, 2-bromo-3-methyl-)

2-Bromo-3-methyl-9,10-anthracenedione is a brominated anthraquinone derivative with a methyl substituent at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and functional materials due to its anthraquinone backbone, which imparts stability and chromophoric properties. The bromo and methyl functional groups enhance its reactivity, enabling selective modifications for tailored applications in photochemistry or materials science. Its well-defined structure and purity make it suitable for research and industrial processes requiring precise molecular control. The compound's thermal and chemical stability further supports its use in high-performance applications.

9,10-Anthracenedione, 2-bromo-3-methyl- structure

84-44-6 structure

Product Name:9,10-Anthracenedione, 2-bromo-3-methyl-

CAS No:84-44-6

MF:C₁₅H₉BrO₂

MW:301.134763479233

CID:667202

PubChem ID:522812

Update Time:2025-11-07

9,10-Anthracenedione, 2-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 9,10-Anthracenedione, 2-bromo-3-methyl-
- 2-bromo-3-methylanthracene-9,10-dione
- 2-Bromo-3-methylanthraquinone
- SCHEMBL9175638
- 84-44-6
- H11795
- DTXSID30335074
- Inchi： 1S/C15H9BrO2/c1-8-6-11-12(7-13(8)16)15(18)10-5-3-2-4-9(10)14(11)17/h2-7H,1H3
- InChI Key： IXIDAURFOMZGCN-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(C3C=CC=CC=3C(C=2C=C1C)=O)=O

Computed Properties

Exact Mass: 299.97859g/mol
Monoisotopic Mass: 299.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 34.1Å²

9,10-Anthracenedione, 2-bromo-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743412-1g	2-Bromo-3-methylanthracene-9,10-dione	84-44-6	98%	1g	￥2966.00	2024-07-28

9,10-Anthracenedione, 2-bromo-3-methyl- Related Literature

1. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
2. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Related Categories

Additional information on 9,10-Anthracenedione, 2-bromo-3-methyl-

Market Research and Analysis Report on 9,10-Anthracenedione, 2-Bromo-3-Methyl-

The compound 9,10-anthracenedione, 2-bromo-3-methyl-, with CAS number 84-44-6, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report provides an in-depth analysis of the latest research findings, market demands, and global supply chain dynamics surrounding this compound.

Recent studies have highlighted the role of 9,10-anthracenedione, 2-bromo-3-methyl- in various fields, including drug development, material science, and environmental chemistry. Its structural characteristics make it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Market demand for this compound is driven by its use in academic research and industrial applications. Key players in the global market are focusing on optimizing production processes to meet the increasing demand while ensuring compliance with regulatory standards.

Global suppliers of 9,10-anthracenedione, 2-bromo-3-methyl- are strategically positioned to cater to both regional and international markets. The competitive landscape is characterized by a mix of established manufacturers and emerging suppliers who are leveraging technological advancements to enhance product quality and reduce costs.

In conclusion, the compound's versatility and growing applications present significant opportunities for stakeholders in the chemical and pharmaceutical sectors. Continued investment in research and development will be crucial to unlocking its full potential and addressing future market challenges.